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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

sodium cyanide concentration for efficient gold extraction experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary chemical reaction in gold cyanidation?

A1: The dissolution of gold in a cyanide solution is described by the Elsner Equation. In this

reaction, gold is oxidized and forms a stable, water-soluble gold-cyanide complex, allowing it to

be separated from the ore. The overall equation is: 4 Au + 8 NaCN + O₂ + 2 H₂O → 4

Na[Au(CN)₂] + 4 NaOH.[1][2]

Q2: What is a typical starting concentration for sodium cyanide in gold leaching?

A2: A typical sodium cyanide concentration for gold leaching ranges from 300 to 500 parts per

million (ppm) NaCN.[3] Some bottle roll tests may use a standardized starting concentration of

1 kg of NaCN per tonne of ore.[4] The optimal concentration depends on various factors,

including ore mineralogy and particle size.[5][6][7]

Q3: How does pH influence the efficiency and safety of the cyanidation process?
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A3: Maintaining an alkaline pH, typically between 10 and 11, is crucial.[3] This prevents the

cyanide from converting into highly toxic hydrogen cyanide (HCN) gas, which is volatile and

reduces the amount of cyanide available for leaching.[3][8] Lime (calcium oxide) or sodium

hydroxide is commonly used to control the pH.[3][9]

Q4: Why is dissolved oxygen essential for gold cyanidation?

A4: Dissolved oxygen is a critical component in the chemical reaction that dissolves gold.[6]

Low levels of dissolved oxygen can slow down or halt the leaching process.[6][10] To ensure

sufficient oxygen, air or pure oxygen may be injected into the leaching tanks, aiming for levels

around 8-10 ppm.[3]

Q5: What are "cyanicides" and how do they affect the process?

A5: Cyanicides are substances that react with cyanide, making it unavailable for gold

dissolution and leading to increased reagent consumption. Common cyanicides include copper,

zinc, iron, and arsenic-containing minerals.[1][6][11] For instance, copper minerals readily

dissolve in cyanide solutions and can significantly increase the consumption of sodium
cyanide.[1][12][13]

Troubleshooting Guides
Problem 1: Low Gold Recovery

Q: My gold recovery is lower than expected. What are the potential causes and how can I

troubleshoot this?

A: Low gold recovery can stem from several issues related to ore characteristics and process

parameters.

Insufficient Cyanide Concentration: The cyanide concentration may be too low to effectively

dissolve the gold.[5] Verify the free cyanide concentration in your leach solution using

titration and adjust as necessary.

Poor Gold Liberation: The gold may be locked within other minerals. Ensure the ore is

ground to an optimal particle size (typically 80% passing 75 microns) to expose the gold

particles to the cyanide solution.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.idc-online.com/technical_references/pdfs/civil_engineering/Gold_Cyanidation.pdf
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.jxscmachine.com/id/baru/understanding-the-gold-cyanide-extraction-process/
https://www.prominetech.com/news/which-eight-factors-affect-gold-cyanide-leaching-efficiency/
https://www.prominetech.com/news/which-eight-factors-affect-gold-cyanide-leaching-efficiency/
https://www.911metallurgist.com/blog/bottle-roll-leach-test-leaching-procedures/
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.911metallurgist.com/blog/cyanide-leaching-chemistry-gold-cyanidation/
https://www.prominetech.com/news/which-eight-factors-affect-gold-cyanide-leaching-efficiency/
https://m.xinhaimining.com/newo/what-minerals-hinder-gold-cyanide-leaching-and-how-to-deal-with-it.html
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.911metallurgist.com/blog/cyanide-leaching-chemistry-gold-cyanidation/
https://unitedchemicalcn.com/applications/sodium-cyanide-cyanide-leaching-380.html
https://www.cnfreereagent.com/news/reduce-sodium-cyanide-consumption-gold-cyanidation-plants/
https://www.xinhaimining.com/newo/5-factors-affecting-gold-extraction-efficiency-by-cyanide.html
https://www.prominetech.com/news/what-are-the-best-ways-to-enhance-the-gold-cyanide-leaching-efficiency/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low Dissolved Oxygen: Oxygen is a key reactant.[6] Ensure adequate aeration or oxygen

injection to maintain dissolved oxygen levels above 8 mg/L.[9]

Improper pH: If the pH is too low (below 10), it can lead to the formation of HCN gas,

reducing the effective cyanide concentration.[3] Monitor and maintain the pH between 10 and

11.[3]

Presence of "Preg-Robbing" Materials: Some ores contain carbonaceous matter that can

adsorb the dissolved gold-cyanide complex from the solution, a phenomenon known as

"preg-robbing," which reduces recovery.[6][11]

Interfering Minerals: Minerals like pyrite, arsenopyrite, and pyrrhotite can consume cyanide

and oxygen, hindering gold dissolution.[6][11] Pre-treatment of the ore may be necessary in

such cases.

Problem 2: High Sodium Cyanide Consumption

Q: I'm observing excessively high consumption of sodium cyanide. What could be the cause

and what are the solutions?

A: High cyanide consumption is a common issue, often caused by the ore's mineralogy.

Presence of Cyanicides: The primary cause is often the presence of cyanide-consuming

minerals, especially copper minerals.[12][13] For every 1% of reactive copper, as much as

30 kg/t of NaCN can be consumed.[12]

Solution: Consider ore pre-treatment methods like flotation to remove copper minerals

before cyanidation.[12][13]

High Slurry Concentration: While a higher slurry concentration can increase throughput, it

can also lead to higher reagent consumption. It's necessary to find a balance between

leaching efficiency and production costs.[5]

Incorrect pH Level: Operating outside the optimal pH range of 10-11 can lead to cyanide loss

through volatilization as HCN gas.[3]
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Excessive Cyanide Concentration: Using a cyanide concentration that is significantly higher

than necessary will not improve gold recovery and leads to waste.[3][5] The optimal

concentration should be determined through experimental testing.

Data Presentation: Key Leaching Parameters
The following table summarizes the typical operational parameters for efficient gold

cyanidation.

Parameter Recommended Range Purpose & Notes

Sodium Cyanide (NaCN)

Concentration
300 - 500 ppm

Acts as the primary lixiviant to

dissolve gold.[3] The optimal

level depends on ore

characteristics.

pH Level 10 - 11

Prevents the formation of toxic

HCN gas and ensures cyanide

stability.[3] Maintained using

lime or NaOH.

Dissolved Oxygen (DO) > 8 mg/L

Essential oxidant for the gold

dissolution reaction.[9] Can be

supplemented with air or pure

oxygen.[3]

Particle Size (Grind) ~80% passing 75 µm

Ensures adequate liberation of

gold particles for contact with

the cyanide solution.[3]

Slurry Concentration (%

Solids)
40% - 50%

Affects reagent consumption

and mixing efficiency.[9] Higher

density can reduce equipment

size but may increase reagent

use.[5]

Leaching Time 24 - 48 hours

Varies based on ore

mineralogy and particle size.[9]

Refractory ores may require

longer residence times.
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Experimental Protocols
Protocol 1: Standard Bottle Roll Test for Optimizing
NaCN Concentration
This protocol outlines a standard laboratory procedure to determine the optimal sodium
cyanide concentration for a given gold ore sample.

1. Sample Preparation:

Obtain a representative ore sample.
Dry the ore and crush it to the desired particle size (e.g., 80% passing 75 µm).[14]
Homogenize the crushed sample thoroughly to ensure consistency across tests.

2. Test Setup:

Weigh a specific amount of the prepared ore (e.g., 500g or 1000g) and place it into a leach
bottle.[10][14]
Calculate and add the required volume of water to achieve the target slurry density (e.g.,
50% solids).[10][15]
Agitate the slurry and measure the natural pH. Adjust the pH to the target level (e.g., 10.5)
using a lime slurry or NaOH solution.[10]

3. Leaching Procedure:

Prepare a stock solution of sodium cyanide (e.g., 20% w/v).[15]
Add a calculated amount of the NaCN stock solution to achieve the desired starting
concentration for the first test (e.g., 300 ppm).
Seal the bottle, ensuring a small hole is present in the lid to allow for air exchange, and place
it on a bottle roller set to a constant speed (e.g., 30-32 rpm).[4][10]
Run parallel tests with varying NaCN concentrations (e.g., 300, 400, 500, 600 ppm) to
determine the optimum.

4. Sampling and Analysis:

Collect slurry samples at predetermined time intervals (e.g., 2, 4, 8, 12, 24, and 48 hours).
[10]
For each sample, filter the slurry to separate the pregnant solution from the solid tailings.
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Analyze the pregnant solution for dissolved gold concentration using methods like Atomic
Absorption Spectroscopy (AAS).[16]
Analyze the solution for free cyanide concentration using silver nitrate titration (see Protocol
2).[15]
After each sampling, replenish the cyanide to maintain the target concentration.[4][14]

5. Data Interpretation:

Plot gold extraction (%) versus time for each NaCN concentration.
Plot cyanide consumption versus time.
The optimal NaCN concentration is the one that achieves the highest gold recovery with the
most economical cyanide consumption.

Protocol 2: Free Cyanide Analysis by Silver Nitrate
Titration
This method is used to determine the concentration of free cyanide in the leach solution.

1. Reagents and Equipment:

Standardized silver nitrate (AgNO₃) solution (0.1M).
Potassium iodide (KI) indicator.
Ammonia solution (6M).
Burette, conical flask, and pipette.

2. Procedure:

Pipette a known volume of the pregnant leach solution into a conical flask.
Add approximately 75 mL of deionized water.
Add 5-6 mL of 6M ammonia solution and a small amount (approx. 1/8 tsp) of potassium
iodide indicator.[17]
Titrate the solution with the standardized silver nitrate solution.[17]

3. Endpoint Determination:

The endpoint is reached upon the formation of a permanent pale yellow opalescence or
turbidity, which indicates that all free cyanide has reacted.[17]

4. Calculation:
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Record the volume of silver nitrate solution used.
Calculate the free sodium cyanide concentration using the known molarity of the AgNO₃

solution and the volume of the sample.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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